Cas no 17041-60-0 (Dimethyl ethylidenemalonate)

Dimethyl ethylidenemalonate Properties

Names and Identifiers

• Dimethyl 2-ethylidenemalonate
• DIMETHYL ETHYLIDENEMALONATE
• Propanedioic acid,2-ethylidene-, 1,3-dimethyl ester
• dimethyl ethylidenepropanedioate
• (Ethylidene)propanedioic acid dimethyl ester
• diMethyl 2-ethylidenepropanedioate
• Dimethyl 1-propene-1,1-dicarboxylate
• Ethylidenemalonic acid dimethyl ester
• 2-(Ethylidene)malonic acid dimethyl ester
• 2-Ethylidene-malonic acid 1,3-dimethyl ester
• 1-Propene-1,1-dicarboxylic acid dimethyl ester
• Dimethyl ethylidenemalonate 98%
• FRCFZWCJSXQAMQ-UHFFFAOYSA-N
• Dimethyl ethyl idenemalonate
• Dimethyl 2-ethylidenemalonate #
• Dimethyl ethylidenemalonate, 98%
• 8740AA
• 1,3-dimethyl 2-ethylidenepropanedioate
• ST2406805
• A25260
• M112296
• Propanedioic acid
• AMY32195
• InChI=1/C7H10O4/c1-4-5(6(8)10-2)7(9)11-3/h4H,1-3H
• F20463
• AKOS015915771
• DTXSID10342362
• A811196
• Dimethyl2-ethylidenemalonate
• 17041-60-0
• FS-5433
• CS-W022629
• MFCD00008447
• SCHEMBL2474496
• FT-0637478
• J-010620
• 2-ETHYLIDENE-MALONIC ACID 1,3-DIMETHYL ESTER
• DB-043818
• Dimethyl ethylidenemalonate
• dimethyl 2-ethylidenepropanedioate
• +Expand

• MDL： MFCD00008447
• InChIKey： FRCFZWCJSXQAMQ-UHFFFAOYSA-N
• Inchi： 1S/C7H10O4/c1-4-5(6(8)10-2)7(9)11-3/h4H,1-3H3
• SMILES： O(C([H])([H])[H])C(/C(/C(=O)OC([H])([H])[H])=C(/[H])\C([H])([H])[H])=O

Computed Properties

• Exact Mass: 158.0579
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 158.058
• Heavy Atom Count: 11
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.6
• Refractive Index: n20/D 1.447(lit.)
• Boiling Point: 154 ºC
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.111 g/mL at 25 °C(lit.)